Cas no 38307-42-5 ( )

• Product Name: &nbsp
• CAS No: 38307-42-5
• MF: C₉H₈N₂O₄S
• MW: 240.235820770264
• CID: 923303
• PubChem ID: 313688
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,4-dinitro-1-prop-2-enylsulfanylbenzene
• 2.4-Dinitro-1-allylmercapto-benzol
• 3-(2.4-Dinitro-phenylmercapto)-propen-(1)
• AC1L7NZQ
• allyl 2,4-dinitrophenyl sulphide
• Allyl-(2,4-dinitro-phenyl)-sulfid
• allyl-(2,4-dinitro-phenyl)-sulfide
• Allyl-2,4-dinitrophenylsulfid
• Allyl-2,4-dinitrophenylthioether
• NSC229328
• NSC-229328
• 2,4-Dinitro-1-[(prop-2-en-1-yl)sulfanyl]benzene
• DTXSID70310608
• 38307-42-5
•  

• Inchi： 1S/C9H8N2O4S/c1-2-5-16-9-4-3-7(10(12)13)6-8(9)11(14)15/h2-4,6H,1,5H2
• InChI Key： RVMXPXGUEPSEDF-UHFFFAOYSA-N
• SMILES： S(CC=C)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.02054
• Monoisotopic Mass: 240.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 86.28
• LogP: 3.82750